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Compound of Interest

Compound Name: 5-DTAF

Cat. No.: B148997

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 5-(4,6-Dichlorotriazin-2-
yl)aminofluorescein (5-DTAF), a widely used fluorescent labeling reagent in biochemical and
molecular biology research.[1] Due to its reactive dichlorotriazinyl group, 5-DTAF efficiently
forms stable covalent bonds with amino groups on proteins, antibodies, and other
biomolecules, making it a valuable tool for fluorescence microscopy, flow cytometry, and
immunoassays.[1] This document consolidates available safety data, handling procedures, and
relevant experimental protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

The following table summarizes the key identifiers and physicochemical properties of 5-DTAF.
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Property

Value

Chemical Name

5-((4,6-Dichloro-1,3,5-triazin-2-

yl)amino)fluorescein[2]

5-DTAF, 5-(4,6-
Synonyms ) o ) )
Dichlorotriazinyl)aminofluorescein[2][3]
CAS Number 51306-35-5[2][3]

Molecular Formula

C23H12CI2N4Os[1][2]

Molecular Weight 495.28 g/mol [1][4]

Appearance Yellow to orange powder/solid[5]
Solubility Soluble in DMSO and chloroform[4][5]
Purity >90% (HPLC)

Spectral Properties

5-DTAF is a fluorescent dye with the following spectral characteristics.

Property

Value (in nm)

Excitation Maximum (Aex)

~492-498 nm([4][5][6]

Emission Maximum (Aem)

~516-518 nm[6][7]

Extinction Coefficient

80,000 cm~M-1[4]

Quantum Yield

0.79 - 0.95[4]

Hazard Identification and Classification

According to available safety data sheets, 5-DTAF is not classified as a hazardous substance

or mixture under the Globally Harmonized System (GHS).[3] However, it is frequently noted

that the toxicological properties of this material have not been thoroughly investigated.[3]

Therefore, it is recommended to handle all chemicals, including 5-DTAF, with caution.[3]
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Hazard Statement

Classification

GHS Classification

Not a hazardous substance or mixture[3]

Potential Health Effects

May be harmful if inhaled, ingested, or comes
into contact with skin. May cause eye and skin

irritation in susceptible individuals.[3]

Carcinogenic Effects

No data available[3]

Mutagenic Effects

No data available[3]

Handling, Storage, and First Aid

Proper handling and storage are crucial for maintaining the stability of 5-DTAF and ensuring

laboratory safety.
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Aspect Recommendation

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Wear

Handling ) . .
appropriate personal protective equipment
(PPE).[3]
Keep container tightly closed in a dry, cool, and
well-ventilated place. Store at temperatures
Storage

from -20°C to 8°C. Protect from light and
moisture.[3][5][6]

) Rinse with plenty of water. If symptoms arise,
Skin Contact ] )
seek medical advice.[3]

Immediately wash with copious amounts of
Eye Contact water for at least 15 minutes, separating the

eyelids. Seek medical advice.[3]

) Move the individual to fresh air. If symptoms
Inhalation . . _
arise, seek medical advice.[3]

) Wash out mouth with water if the person is
Ingestion . . .
conscious. Seek medical advice.[3]

) o ) Use water spray, carbon dioxide, dry chemical
Fire Extinguishing Media )
powder, or appropriate foam.[3]

Experimental Protocols

While specific safety and toxicology studies for 5-DTAF are not readily available, the following
are representative protocols for assessing the potential hazards of a chemical substance.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP)

o Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

» Methodology (based on OECD Guideline 425):
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o Fasted, healthy young adult laboratory rats are used.

o Asingle animal is dosed with the test substance at a starting dose level selected from a
series of fixed dose levels.

o The animal is observed for signs of toxicity for up to 14 days.

o If the animal survives, the next animal is dosed at a higher fixed dose level. If it dies, the
next animal is dosed at a lower level.

o This sequential dosing continues until a stopping criterion is met, typically after observing
a specified number of reversals in outcome (survival/death).

o The LD50 is then calculated from the pattern of outcomes using a maximum likelihood
method.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test

o Objective: To assess the potential of a substance to cause skin irritation.
» Methodology (based on OECD Guideline 439):

o Areconstructed human epidermis model, which mimics the biochemical and physiological
properties of the upper parts of the human skin, is used.

o The test substance is applied topically to the surface of the skin tissue model.
o After a defined exposure period, the substance is removed by washing.

o The viability of the skin cells is measured, typically using an MTT assay, which quantifies
the reduction of a yellow tetrazolium salt to purple formazan by metabolically active cells.

o Areduction in cell viability below a certain threshold (e.g., 50%) indicates that the
substance is an irritant.

Visualizing Safety and Handling Workflows
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To facilitate a clear understanding of safety procedures, the following diagrams illustrate key
workflows for handling 5-DTAF in a laboratory setting.

Personal Protective Equipment (PPE) Selection

Start: Handling 5-DTAF

Weighing solid powder?

Dissolving in solvent?

No

Yes Handling solution?

)

Proceed with expenment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-DTAF.
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Chemical Spill Response for 5-DTAF

Evacuate immediate area
Alert others

'

Assess spill size

Small Large
Small Spill Large Spill
(manageable by lab personnel) (contact EH&S)

l

Don appropriate PPE
(gloves, goggles, lab coat)

;

Cover with absorbent material

;

Collect material into a sealed container

'

Clean spill area with soap and water

'

Dispose of waste as hazardous

Click to download full resolution via product page

Caption: Workflow for responding to a 5-DTAF spill.
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First Aid for 5-DTAF Exposure

Exposure Event

Route of Exposure?

Skin Eye Inhalation

>
: \

Remove contaminated clothing. Rinse with copious water for 15 mins.
Rinse skin with plenty of water. Separate eyelids.

\‘( i

Move to fresh air.
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Caption: First aid procedures for 5-DTAF exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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